Cas no 1805979-61-6 (4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805979-61-6
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4930321
• Update Time: 2025-05-23

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-6-4(1-12)14-2-3(5(6)13)7(15)16/h2H,1,12H2,(H2,13,14)(H,15,16)
• InChI Key： PLMSPGSHNGLTBA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)O)=CN=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: -2
• Topological Polar Surface Area: 112

Additional information on 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid: A Comprehensive Overview

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid, with the CAS number 1805979-61-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 4, an aminomethyl group at position 2, a trifluoromethoxy group at position 3, and a carboxylic acid group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable component in various research and industrial applications.

The synthesis of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, often utilizing multi-component reactions or stepwise synthesis strategies. The incorporation of the trifluoromethoxy group is particularly noteworthy, as it enhances the molecule's stability and bioavailability, making it suitable for use in pharmaceutical applications.

In terms of biological activity, this compound has been extensively studied for its potential as a drug candidate. Research has demonstrated that 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid exhibits significant anti-inflammatory and antioxidant properties. These findings have led to its exploration as a potential therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the compound's ability to modulate cellular signaling pathways has made it a valuable tool in drug discovery efforts.

The structural versatility of this compound also extends to its application in materials science. Recent studies have highlighted its potential as a building block for advanced materials, such as organic semiconductors and stimuli-responsive polymers. The presence of the carboxylic acid group allows for easy functionalization, enabling the creation of hybrid materials with tailored properties. This has opened new avenues for its use in electronics, sensors, and energy storage devices.

From an environmental perspective, the synthesis and application of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthesis routes that utilize renewable resources and reduce waste generation. Furthermore, the compound's biodegradability has been assessed, ensuring its safe integration into various industrial processes.

In conclusion, 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805979-61-6) stands out as a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.